![molecular formula C21H20N2O2S B2600737 5-oxo-5-phenyl-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)pentanamide CAS No. 2034344-24-4](/img/structure/B2600737.png)
5-oxo-5-phenyl-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)pentanamide
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Overview
Description
5-oxo-5-phenyl-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)pentanamide is a useful research compound. Its molecular formula is C21H20N2O2S and its molecular weight is 364.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Compounds with structures similar to "5-oxo-5-phenyl-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)pentanamide" have been synthesized and characterized for their potential applications. For instance, derivatives of 1,4-Dihydropyridines are associated with cardiovascular and pharmacological properties, highlighting their significance in medicinal chemistry and drug design (D. N. Joshi, 2015).
Antimicrobial Activity
New Dihydropyridine derivatives derived from acrylamide and related structures have been evaluated for their antimicrobial activities, demonstrating the potential of such compounds in developing new therapeutic agents against various bacterial and fungal infections (D. N. Joshi, 2015).
Electrochemical Sensors
Some derivatives have been used in designing electrochemical sensors for in vivo monitoring, for example, Hydrogen peroxide (H2O2) monitoring in the brain, which is crucial for understanding oxidative stress-related diseases (Yu Luo et al., 2022). This application is particularly relevant for neurological research and the study of diseases such as Parkinson's.
Insecticidal Activities
The synthesis of pyridine derivatives and their evaluation as insecticides against certain pests illustrate the potential of these compounds in agricultural applications, offering an alternative to traditional pesticides with potentially lower environmental impact (E. A. Bakhite et al., 2014).
Antiviral and Cytotoxic Compounds
The exploration of novel compounds for antiviral activity and evaluation against specific viruses highlights the role of such derivatives in combating viral infections. Additionally, the assessment of cytotoxicity towards cancer cell lines can guide the development of new anticancer therapies (R. M. Mohareb, Bishoy A. Ibrahim, 2022).
Mechanism of Action
Biochemical Pathways
While specific pathways impacted by this compound are not well-documented, we can speculate based on its structural features. The indole nucleus, present in this compound, has been associated with various biological activities. For instance, indole derivatives exhibit antiviral, anti-inflammatory, anticancer, and antioxidant properties . Therefore, it’s plausible that 5-oxo-5-phenyl-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)pentanamide may affect pathways related to these activities.
Action Environment
Environmental factors, such as pH, temperature, and co-administered substances, can impact drug efficacy and stability
Properties
IUPAC Name |
5-oxo-5-phenyl-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]pentanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O2S/c24-19(16-6-2-1-3-7-16)9-4-10-20(25)23-14-17-8-5-12-22-21(17)18-11-13-26-15-18/h1-3,5-8,11-13,15H,4,9-10,14H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZTKDGOUVZOFLO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CCCC(=O)NCC2=C(N=CC=C2)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.